Cas no 2763888-19-1 ((2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763888-19-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5559820
• PubChem ID: 165996852
• Update Time: 2025-10-29

(2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343683
• 2763888-19-1
• (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H20N2O4/c1-4-9-21-15(20)16-13(14(18)19)10-11-5-7-12(8-6-11)17(2)3/h4-8,13H,1,9-10H2,2-3H3,(H,16,20)(H,18,19)/t13-/m0/s1
• InChI Key： KUHUTKWBNSCKKN-ZDUSSCGKSA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)N(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Additional information on (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Research Brief on (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2763888-19-1)

In recent years, the compound (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2763888-19-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The presence of both dimethylamino and prop-2-en-1-yloxycarbonyl groups in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings highlights its role as a potent inhibitor of specific proteases involved in inflammatory pathways. In vitro assays demonstrated that (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid effectively binds to the active sites of these enzymes, thereby reducing their catalytic activity. This inhibitory effect was further validated through molecular docking simulations, which revealed strong hydrogen bonding and hydrophobic interactions between the compound and the target enzymes.

Another area of interest is the compound's potential application in targeted drug delivery. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability and biocompatibility are critical factors. Preliminary results indicate that the compound can be successfully conjugated to monoclonal antibodies without compromising their binding affinity. Moreover, the release of the active drug moiety under physiological conditions was found to be highly efficient, suggesting its suitability for ADC development.

In addition to its therapeutic potential, (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has also been investigated for its role in chemical biology tools. Its ability to act as a photoaffinity labeling agent has been leveraged in proteomics studies to identify and characterize protein-ligand interactions. This application is particularly valuable in the discovery of new drug targets and the elucidation of complex biological pathways.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic properties. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Structural analogs and derivatives are being synthesized and evaluated to identify candidates with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (2S)-3-[4-(dimethylamino)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2763888-19-1) represents a promising scaffold for the development of novel therapeutics and chemical biology tools. Its multifaceted applications, ranging from enzyme inhibition to targeted drug delivery, underscore its significance in contemporary research. Continued exploration of its properties and mechanisms will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.